![molecular formula C24H26FN3O5S B2409400 N-(3-chloro-4-methoxyphenyl)-1-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1H-imidazole-4-carboxamide CAS No. 1116010-24-2](/img/structure/B2409400.png)
N-(3-chloro-4-methoxyphenyl)-1-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1H-imidazole-4-carboxamide
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Description
N-(3-chloro-4-methoxyphenyl)-1-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C24H26FN3O5S and its molecular weight is 487.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of derivatives related to this compound involve complex chemical reactions aiming to explore novel structures with potential biological activities. For instance, the synthesis of various pyrazole and pyrimidine derivatives has been explored, highlighting the importance of structural modifications for achieving desired biological effects, such as cytotoxicity against cancer cells (Hassan, Hafez, & Osman, 2014).
Biological Activities and Applications
Derivatives of imidazole-related compounds exhibit a wide range of biological activities, including cytotoxic effects against specific cancer cell lines, indicating potential applications in cancer therapy. The research on these derivatives demonstrates the crucial role of chemical synthesis in developing new compounds with promising biological and therapeutic properties (Hassan, Hafez, & Osman, 2014).
Antimicrobial and Antifungal Properties
Several studies on imidazole derivatives, including compounds structurally related to N-(3-chloro-4-methoxyphenyl)-1-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1H-imidazole-4-carboxamide, have shown antimicrobial and antifungal properties. These findings suggest potential applications in developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).
Potential Therapeutic Uses
The exploration of imidazole derivatives in the context of medicinal chemistry reveals potential therapeutic uses, including antihypertensive and antiulcer activities. Research into N-(biphenylylmethyl)imidazoles, for example, has led to the discovery of potent, orally active antihypertensives, highlighting the therapeutic potential of compounds within this chemical class (Carini, Duncia, Aldrich, et al., 1991).
properties
IUPAC Name |
methyl 4-cyclopropyl-7-fluoro-6-[4-(2-methoxyphenyl)piperazin-1-yl]-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26FN3O5S/c1-32-21-6-4-3-5-18(21)26-9-11-27(12-10-26)19-14-20-22(13-17(19)25)34(30,31)23(24(29)33-2)15-28(20)16-7-8-16/h3-6,13-16H,7-12H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXNWPPPESIMLRQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)C3=CC4=C(C=C3F)S(=O)(=O)C(=CN4C5CC5)C(=O)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26FN3O5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
487.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-chloro-4-methoxyphenyl)-1-[4-(pyrrolidin-1-ylsulfonyl)phenyl]-1H-imidazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.